Cas no 800382-67-6 (5-[(3R)-dithiolan-3-yl]pentanoic acid;pyridine-3-carboxylic acid)

• Product name: 5-[(3R)-dithiolan-3-yl]pentanoic acid;pyridine-3-carboxylic acid
• CAS No: 800382-67-6
• MF: C₈H₁₄O₂S₂^.C₆H₅NO₂
• MW: 329.435
• CID: 2851660
• PubChem ID: 71407606

5-[(3R)-dithiolan-3-yl]pentanoic acid;pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 800382-67-6
• DTXSID40828169
• 5-[(3R)-1,2-Dithiolan-3-yl]pentanoic acid--pyridine-3-carboxylic acid (1/1)
• 5-[(3R)-dithiolan-3-yl]pentanoic acid;pyridine-3-carboxylic acid

• Inchi： InChI=1S/C8H14O2S2.C6H5NO2/c9-8(10)4-2-1-3-7-5-6-11-12-7;8-6(9)5-2-1-3-7-4-5/h7H,1-6H2,(H,9,10);1-4H,(H,8,9)/t7-;/m1./s1
• InChI Key： KAJMIEQCSBFGSI-OGFXRTJISA-N

Computed Properties

• Exact Mass: 329.07555043Da
• Monoisotopic Mass: 329.07555043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138Ų